Cas no 896343-92-3 (N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide)

• Product Name: N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
• CAS No: 896343-92-3
• MF: C₁₇H₁₈N₂O₂S₂
• MW: 346.467021465302
• CID: 6025110
• PubChem ID: 7564972
• Update Time: 2025-11-03

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide
• N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-2-methylsulfanylbenzamide
• F2553-0017
• AKOS024659650
• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-(methylthio)benzamide
• 896343-92-3

• Inchi： 1S/C17H18N2O2S2/c1-17(2)8-11-14(12(20)9-17)23-16(18-11)19-15(21)10-6-4-5-7-13(10)22-3/h4-7H,8-9H2,1-3H3,(H,18,19,21)
• InChI Key： GIJRMUWLHPDPTM-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CC(C)(C)CC(=O)C=2S1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 346.08097017g/mol
• Monoisotopic Mass: 346.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide

Research Brief on N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide (CAS: 896343-92-3)

In recent years, the compound N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide (CAS: 896343-92-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole core and sulfanylbenzamide moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to streamline the production process. The compound's structural features, including the dimethyl and oxo groups on the tetrahydrobenzothiazole ring, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Recent in vitro and in vivo studies have elucidated the compound's mechanism of action, particularly its interaction with key cellular targets. Preliminary data suggest that N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide exhibits inhibitory effects on specific enzymatic pathways involved in inflammatory and proliferative diseases. For instance, it has been shown to modulate the activity of kinases and proteases, which are critical in cancer and autoimmune disorders. These findings underscore the compound's potential as a multi-target therapeutic agent.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound have revealed favorable absorption and distribution profiles. Animal models have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in neurodegenerative diseases. Additionally, its metabolic stability and low toxicity profile in preclinical trials highlight its suitability for further development. However, challenges such as optimizing dosing regimens and minimizing off-target effects remain areas of active research.

In conclusion, N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)benzamide represents a promising scaffold for drug development. Its unique chemical structure and broad biological activity make it a compelling candidate for treating a range of diseases. Future research should focus on advancing this compound through clinical trials to fully realize its therapeutic potential. Collaborative efforts between academia and industry will be essential to overcome existing challenges and bring this molecule to the forefront of modern medicine.